Cas no 1480942-30-0 (2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1480942-30-0
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 4601701
• Update Time: 2025-06-26

2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid
• 1H-Pyrazole-5-acetic acid, 4-chloro-3-ethyl-1-methyl-

• Inchi： 1S/C8H11ClN2O2/c1-3-5-8(9)6(4-7(12)13)11(2)10-5/h3-4H2,1-2H3,(H,12,13)
• InChI Key： SPIGVPPRVVQZMA-UHFFFAOYSA-N
• SMILES： N1(C)C(CC(O)=O)=C(Cl)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid

Compound CAS No. 1480942-30-0: 2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic Acid

2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid, also known by its CAS registry number CAS No. 1480942-30-0, is a synthetic organic compound with a unique structure that has garnered attention in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug development, agrochemicals, and advanced materials.

The molecular structure of 2-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)acetic acid consists of a pyrazole ring substituted with chlorine, ethyl, and methyl groups at specific positions, along with an acetic acid moiety attached to the ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of pyrazole derivatives like CAS No. 1480942-30 in the development of novel therapeutic agents. For instance, researchers have explored the ability of this compound to act as a ligand in metalloenzyme inhibition, a critical area in drug discovery. The acetic acid group in the molecule provides a site for further functionalization, enabling the creation of bioisosteric analogs with enhanced pharmacokinetic profiles.

In addition to its pharmacological applications, 2-(4-chloro...) has shown promise in catalytic processes. Its ability to coordinate with transition metals has been leveraged in asymmetric catalysis, where it serves as a chiral ligand to facilitate enantioselective reactions. This property is particularly valuable in the synthesis of complex organic molecules required for pharmaceuticals and fine chemicals.

The synthesis of CAS No. 1480942 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly, reducing production costs and minimizing waste.

From an environmental perspective, understanding the fate and transport of compounds like 2-(4-chloro... is crucial for assessing their potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains an area of active research.

In conclusion, CAS No. 1480942, or 2-(4-chloro..., represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and reactivity continue to drive research into novel applications, solidifying its position as an important compound in modern chemistry.